Cas no 2092595-26-9 (2-Fluoro-5-iodo-4-methoxyaniline)

• Product Name: 2-Fluoro-5-iodo-4-methoxyaniline
• CAS No: 2092595-26-9
• MF: C₇H₇FINO
• MW: 267.039457559586
• MDL: MFCD31614200
• CID: 4636418
• Update Time: 2025-05-27

2-Fluoro-5-iodo-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-4-methoxy-phenylamine
• 2-Fluoro-5-iodo-4-methoxyaniline

• MDL： MFCD31614200
• Inchi： 1S/C7H7FINO/c1-11-7-2-4(8)6(10)3-5(7)9/h2-3H,10H2,1H3
• InChI Key： QIBRZNNVJAXMQT-UHFFFAOYSA-N
• SMILES： C1(N)=CC(I)=C(OC)C=C1F

Experimental Properties

• Color/Form: NA
• Density: 1.9±0.1 g/cm3
• Boiling Point: 289.0±40.0 °C at 760 mmHg
• Flash Point: 181.1±27.9 °C

2-Fluoro-5-iodo-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Fluoro-5-iodo-4-methoxyaniline

Comprehensive Overview of 2-Fluoro-5-iodo-4-methoxyaniline (CAS No. 2092595-26-9): Properties, Applications, and Industry Insights

2-Fluoro-5-iodo-4-methoxyaniline, with the CAS number 2092595-26-9, is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted aniline structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₇FINO, combines fluoro and iodo substituents, which enhance its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

The growing demand for halogenated anilines like 2-Fluoro-5-iodo-4-methoxyaniline is driven by their role in designing targeted drug candidates, particularly in oncology and CNS disorders. Recent studies highlight its potential in developing kinase inhibitors, a hot topic in cancer therapy research. Researchers often query about its solubility (soluble in DMSO and ethanol) and stability under varying pH conditions, which are crucial for experimental reproducibility.

From an industrial perspective, this compound aligns with the trend toward green chemistry, as its iodine moiety facilitates atom-efficient transformations. Laboratories optimizing C-H activation protocols frequently explore its use, given its balanced electronic properties. Analytical data, including HPLC purity (typically >98%) and melting point (∼120–125°C), are commonly requested parameters in supplier inquiries.

Innovative applications of 2-Fluoro-5-iodo-4-methoxyaniline extend to material science, where its aromatic core contributes to organic semiconductor development. This intersects with trending searches on flexible electronics and OLED materials. Safety data sheets emphasize standard organic compound handling, with no significant ecological toxicity reported, addressing ESG (Environmental, Social, and Governance) concerns prevalent in modern chemical procurement.

Supply chain dynamics reveal that 2092595-26-9 is predominantly sourced from specialized fine chemical manufacturers in Europe and Asia. Quality control discussions often center on NMR spectral validation (notable peaks at 6.8 ppm for aromatic protons) and heavy metal residue limits, reflecting industry-wide emphasis on QC/QA compliance.

Future prospects for this compound include its integration into high-throughput screening libraries and AI-driven drug discovery platforms, areas generating substantial online engagement. Patent analyses show increasing filings referencing 2-Fluoro-5-iodo-4-methoxyaniline in proteolysis-targeting chimera (PROTAC) designs, answering frequent queries about degrader technologies.